Cas no 109586-46-1 (Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]-)
109586-46-1 structure
Product Name:Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]-
CAS No:109586-46-1
MF:C11H12O
MW:160.212383270264
CID:128496
PubChem ID:11217411
Update Time:2025-04-18
Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]-
- (E)-1-[4-(prop-1-enyl)phenyl]ethanone
- Ethanone, 1-[4-(1E)-1-propenylphenyl]- (9CI)
- SCHEMBL10001339
- 1-[4-[(E)-prop-1-enyl]phenyl]ethanone
- SCHEMBL10591560
- Ethanone,1-(4-(1E)-1-propenylphenyl)-
- 109586-46-1
-
- Inchi: 1S/C11H12O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h3-8H,1-2H3/b4-3+
- InChI Key: PIXKUBMUBIEAPI-ONEGZZNKSA-N
- SMILES: O=C(C)C1C=CC(/C=C/C)=CC=1
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
109586-46-1 (Ethanone,1-[4-(1E)-1-propen-1-ylphenyl]-) Related Products
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